Cas no 113929-51-4 (Pyrazine,2,3,5-trimethyl-6-propoxy-)

• Product Name: Pyrazine,2,3,5-trimethyl-6-propoxy-
• CAS No: 113929-51-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 106119
• PubChem ID: 45099788
• Update Time: 2025-04-18

Pyrazine,2,3,5-trimethyl-6-propoxy- Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2,3,5-trimethyl-6-propoxy-
• 2,3,5-TRIMETHYL-6-PROPOXYPYRAZINE
• Pyrazine, trimethylpropoxy- (9CI)
• 113929-51-4
• DTXSID00668124

• Inchi： 1S/C10H16N2O/c1-5-6-13-10-9(4)11-7(2)8(3)12-10/h5-6H2,1-4H3
• InChI Key： NCOKKVFLENAGGE-UHFFFAOYSA-N
• SMILES： O(C1C(C)=NC(C)=C(C)N=1)CCC

Computed Properties

• Exact Mass: 180.12638
• Monoisotopic Mass: 180.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 35.01